Cas no 141849-62-9 (3-Phenylthiomorpholine)
3-Phenylthiomorpholine structure
Product Name:3-Phenylthiomorpholine
CAS No:141849-62-9
MF:C10H13NS
MW:179.2819211483
MDL:MFCD03002059
CID:64694
PubChem ID:4685153
Update Time:2025-04-18
3-Phenylthiomorpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylthiomorpholine
- 3-Phenyl-1,4-thiazane
- Thiomorpholine,3-phenyl
- Thiomorpholine,3-phenyl-, (?à)-
- EN300-78974
- SCHEMBL2331878
- DTXSID30405549
- AMY14811
- 3-phenylthiomorpholine, AldrichCPR
- CS-0006430
- MFCD03002059
- FT-0643331
- 3-phenyl thiomorpholine
- A807817
- AKOS006227797
- 141849-62-9
- Z1201621925
- FS-3031
- DB-042586
-
- MDL： MFCD03002059
- Inchi： 1S/C10H13NS/c1-2-4-9(5-3-1)10-8-12-7-6-11-10/h1-5,10-11H,6-8H2
- InChI Key： JIBMCWSAEWAKIP-UHFFFAOYSA-N
- SMILES： S1CCNC(C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 179.07700
- Monoisotopic Mass: 179.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 1.7
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Solid
- Density: 1.079 g/cm3
- Boiling Point: 305.1°C at 760 mmHg
- Flash Point: 138.3°C
- PSA: 37.33000
- LogP: 2.39290
3-Phenylthiomorpholine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P261;P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
3-Phenylthiomorpholine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenylthiomorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115535-1g |
3-Phenylthiomorpholine |
141849-62-9 | 97% | 1g |
175.74 USD | 2021-06-17 | |
| Alichem | A019115535-5g |
3-Phenylthiomorpholine |
141849-62-9 | 97% | 5g |
538.69 USD | 2021-06-17 | |
| Alichem | A019115535-10g |
3-Phenylthiomorpholine |
141849-62-9 | 97% | 10g |
832.10 USD | 2021-06-17 | |
| AstaTech | 27200-1/G |
3-PHENYLTHIOMORPHOLINE |
141849-62-9 | 97% | 1g |
$258 | 2023-09-18 | |
| AstaTech | 27200-5/G |
3-PHENYLTHIOMORPHOLINE |
141849-62-9 | 97% | 5/G |
$541 | 2022-06-02 | |
| AstaTech | 27200-10/G |
3-PHENYLTHIOMORPHOLINE |
141849-62-9 | 97% | 10/G |
$812 | 2022-06-02 | |
| Fluorochem | 077755-1g |
3-phenylthiomorpholine |
141849-62-9 | 95% | 1g |
￡161.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P95740-5g |
3-Phenylthiomorpholine |
141849-62-9 | 5g |
¥4232.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P95740-1g |
3-Phenylthiomorpholine |
141849-62-9 | 1g |
¥1202.0 | 2021-09-08 | ||
| Chemenu | CM163762-5g |
3-Phenylthiomorpholine |
141849-62-9 | 97% | 5g |
$342 | 2021-08-05 |
3-Phenylthiomorpholine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
141849-62-9 (3-Phenylthiomorpholine) Related Products
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